(8-Chloro-2-methyl-1,7-naphthyridin-5-yl)boronic acid
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Overview
Description
“(8-Chloro-2-methyl-1,7-naphthyridin-5-yl)boronic acid” is a derivative of 1,8-naphthyridine . Naphthyridines are an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties . They find use in various fields such as medicinal chemistry and materials science .
Synthesis Analysis
The synthesis of 1,8-naphthyridines has been a topic of considerable interest due to their wide applicability . Recent achievements toward the synthesis of 1,8-naphthyridines include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one .Molecular Structure Analysis
The molecular structure of “(8-Chloro-2-methyl-1,7-naphthyridin-5-yl)boronic acid” is a derivative of the naphthyridine core, which is considered to be the naphthalene analog, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms .Chemical Reactions Analysis
1,8-Naphthyridines exhibit reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes . Alkyl halides react readily with 1,5-naphthyridines to furnish the corresponding N-alkylsubstituted 1,5-naphthyridines through quaternary salts intermediates, which undergo base-induced hydrogen halide elimination .Mechanism of Action
While the specific mechanism of action for “(8-Chloro-2-methyl-1,7-naphthyridin-5-yl)boronic acid” is not mentioned in the available resources, it’s worth noting that 1,5-naphthyridine acts as a ligand coordinating to Pd(II), in either Pd(en)(H2O)22 or Pd(en)Cl2 form, in aqueous solutions to produce the 2:1 and 1:1 complexes .
Future Directions
The development of methods for the synthesis of 1,8-naphthyridines has been of considerable interest to the synthetic community, including attempts to develop more ecofriendly, safe, and atom-economical approaches . This suggests that future research may continue to focus on improving the synthesis methods and exploring the potential applications of these compounds in various fields.
properties
CAS RN |
930303-35-8 |
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Molecular Formula |
C9H8BClN2O2 |
Molecular Weight |
222.44 g/mol |
IUPAC Name |
(8-chloro-2-methyl-1,7-naphthyridin-5-yl)boronic acid |
InChI |
InChI=1S/C9H8BClN2O2/c1-5-2-3-6-7(10(14)15)4-12-9(11)8(6)13-5/h2-4,14-15H,1H3 |
InChI Key |
VBQFPVGKQRUEAF-UHFFFAOYSA-N |
Canonical SMILES |
B(C1=CN=C(C2=C1C=CC(=N2)C)Cl)(O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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